Cas no 1889254-22-1 (2-methoxy-2-(oxolan-3-yl)acetaldehyde)

• Product Name: 2-methoxy-2-(oxolan-3-yl)acetaldehyde
• CAS No: 1889254-22-1
• MDL: MFCD29055023
• CID: 4627121
• PubChem ID: 115011594
• Update Time: 2025-06-25

2-methoxy-2-(oxolan-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(oxolan-3-yl)acetaldehyde

• MDL： MFCD29055023

Additional information on 2-methoxy-2-(oxolan-3-yl)acetaldehyde

Introduction to 2-methoxy-2-(oxolan-3-yl)acetaldehyde (CAS No. 1889254-22-1)

2-methoxy-2-(oxolan-3-yl)acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 1889254-22-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This acetaldehyde derivative features a unique structural motif consisting of a methoxy group and an oxolan ring, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The compound's structure, characterized by its acetaldehyde core and appended functional groups, positions it as a valuable building block in the synthesis of more complex molecules. In particular, the presence of the oxolan ring introduces a cyclic ether functionality, which can influence the compound's reactivity and interactions with biological targets. This feature has made 2-methoxy-2-(oxolan-3-yl)acetaldehyde a subject of interest for researchers exploring novel pharmacophores and drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of acetaldehyde derivatives in the development of therapeutic agents. The acetaldehyde moiety, known for its reactivity and ability to participate in condensation reactions, is particularly relevant in the synthesis of heterocyclic compounds. The methoxy group further enhances the compound's versatility by providing a site for further functionalization, enabling the creation of diverse chemical libraries.

One of the most compelling aspects of 2-methoxy-2-(oxolan-3-yl)acetaldehyde is its potential application in the synthesis of bioactive molecules. The oxolan ring, a five-membered heterocycle, is commonly found in natural products and pharmaceuticals due to its stability and ability to engage in hydrogen bonding interactions. This structural feature makes it an attractive scaffold for designing molecules with specific biological activities.

In the context of drug discovery, 2-methoxy-2-(oxolan-3-yl)acetaldehyde has been explored as a precursor for more complex scaffolds. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the ability of oxolan-containing molecules to modulate enzyme activity through specific binding interactions.

The compound's utility extends beyond academic research; it also holds promise for industrial applications. The synthesis of 2-methoxy-2-(oxolan-3-yl)acetaldehyde has been optimized for scalability, allowing for large-scale production when needed. This capability is crucial for pharmaceutical companies looking to develop new drugs or expand their chemical libraries.

From a synthetic chemistry perspective, 2-methoxy-2-(oxolan-3-yl)acetaldehyde serves as a testament to the power of functional group interconversion in creating structurally diverse molecules. The transformation of simple aldehydes into more complex derivatives like this one exemplifies the ingenuity behind modern synthetic strategies. By incorporating elements such as the oxolan ring and methoxy group, chemists can fine-tune the properties of their compounds to meet specific biological or chemical requirements.

The oxolan ring itself is a fascinating structural unit with a rich history in organic synthesis. Its stability and reactivity make it an ideal candidate for further derivatization, allowing researchers to explore a wide range of possible applications. In recent years, there has been growing interest in oxolan-based compounds due to their potential as building blocks for drug discovery efforts.

One area where 2-methoxy-2-(oxolan-3-yl)acetaldehyde has shown particular promise is in the development of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, making them attractive targets for therapeutic intervention. By designing molecules that can inhibit specific proteases, researchers can develop treatments for diseases such as cancer, inflammation, and infectious disorders.

The methoxy group in 2-methoxy-2-(oxlananoyl)-3-acetate CAS No 1889254221 contributes to its overall reactivity by participating in various chemical transformations. For example, it can undergo nucleophilic substitution reactions, allowing for the introduction of additional functional groups at this position. This flexibility makes it an excellent starting point for generating libraries of compounds with tailored properties.

In conclusion,CAS No 1889254221 2-MeO-Oxolanyl Acetaldhyde represents an important advancement in synthetic chemistry and drug discovery. Its unique structural features—combining an acetaldehyde core with an oxlan ring—make it a valuable intermediate with broad applicability across multiple fields. As research continues to uncover new ways to utilize this compound,CAS No 1889254221 2-MeO-Oxolanyl Acetaldhyde is poised to play an increasingly significant role in developing innovative therapeutic solutions.